3,3,3-Trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine

• Molecular Formula: C6H8F3N3
• Molecular Weight: 179.14 g/mol
• SMILES: C1=CN(N=C1)C(CN)C(F)(F)F
• InChI: InChI=1S/C6H8F3N3/c7-6(8,9)5(4-10)12-3-1-2-11-12/h1-3,5H,4,10H2
• InChIKey: LOJZGVKHBJWXMS-UHFFFAOYSA-N

3,3,3-Trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine: A Fluorinated Pyrazole-Amine Scaffold for Chemical Biology and Drug Discovery

3,3,3-Trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine (CAS 1157125-98-8) is a small-molecule building block featuring a primary amine, a pyrazole heterocycle, and a trifluoromethyl group on the α-carbon. It is primarily offered as the hydrochloride salt (CAS 2044796-63-4, molecular formula C₆H₉ClF₃N₃, molecular weight 215.60 g/mol) with a typical purity of ≥95% . The compound belongs to a class of fluorinated pyrazole-alkylamines employed as intermediates in medicinal chemistry and as ligands in coordination chemistry [1].

1 Medicinal chemistry scaffold for fluorinated pyrazole-alkylamine libraries

2 Procurement as hydrochloride salt for reliable handling and purity specification

3 Coordination chemistry ligand precursor with a primary amine derivatization handle

• [1] Liebing, P., & Edelmann, F. T. (2020). Trifluoromethylated 3-(Pyrazol-1-yl)propanamide (PPA) Ligands. Helvetica Chimica Acta, 103(10), e202000148. View Source

Why 3,3,3-Trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine Cannot Be Replaced by Common Pyrazole-Alkylamine Analogs

The specific substitution pattern of this compound—a trifluoromethyl group on the α-carbon and a primary amine on the β-carbon relative to the pyrazole ring—creates a steric and electronic environment that is not replicated by its common isomers. The trifluoromethyl group's placement on the aliphatic chain, rather than directly on the pyrazole ring, profoundly alters the amine's basicity, the scaffold's conformational flexibility, and its metabolic vulnerability compared to analogs such as 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine . These differences can be critical for structure-activity relationships in drug discovery, where even minor changes in a lead compound can result in a loss of potency or altered pharmacokinetics [1].

Isomeric analog mismatch

2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine positions CF3 on the ring, altering hydrogen bonding capacity and scaffold geometry compared to the α-CF3 side chain.

Free base vs. salt form substitution

The free base form may present stability and sourcing challenges. Direct replacement with the hydrochloride salt is recommended for reproducible experimental outcomes.

Simple pyrazole-alkylamine replacement

Unfluorinated or differently substituted analogs lack the electron-withdrawing CF3 effect on the α-carbon, which may significantly shift amine basicity and metabolic vulnerability.

• [1] Liebing, P., & Edelmann, F. T. (2020). Trifluoromethylated 3-(Pyrazol-1-yl)propanamide (PPA) Ligands. Helvetica Chimica Acta, 103(10), e202000148. View Source

Quantifiable Differentiation of 3,3,3-Trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine from its Closest Analogs

Molecular Descriptor Differentiation from Isomeric 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine (CAS 1006436-51-6)

The target compound is a positional isomer of 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine. A key differentiation lies in the placement of the trifluoromethyl group: it is on the α-carbon of the side chain in the target compound, whereas it is on the pyrazole ring in the comparator. This results in different calculated physicochemical properties, with the target compound exhibiting a higher hydrogen bond donor count (2 vs. 1 for the free base form of the comparator) due to the presence of a primary amine on a more flexible alkyl chain, which impacts its potential as a hydrogen bond donor in biological systems [1] [2].

Descriptor differentiation

Class-level inference

H-Bond Donor count: 2 vs 1 (free base forms)

May support distinct polar interaction profiling in target engagement studies

In silico comparison; experimental binding data to verify

Evidence Dimension	Hydrogen Bond Donor Count (Free Base)
Target Compound Data	2 (based on PubChem computed properties for the hydrochloride salt form, indicating two H-bond donors) [1]
Comparator Or Baseline	1 (for 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine free base) [2]
Quantified Difference	The target compound has one additional hydrogen bond donor, suggesting a greater capacity for specific polar interactions.
Conditions	In silico comparison of molecular descriptors computed for the free base forms.

Why This Matters

For procurement, this difference in hydrogen bonding capacity can directly influence a scaffold's ability to form critical interactions with a biological target, making the target compound a distinct choice for projects where such interactions are essential.

• [1] National Center for Biotechnology Information. 'PubChem Compound Summary for CID 126796202, 3,3,3-trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine hydrochloride.' Accessed 2024. View Source
• [2] National Center for Biotechnology Information. 'PubChem Compound Summary for CID 42771065, 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine.' Accessed 2024. View Source

Validated Identity and Purity by Vendor QC for Reliable Experimental Reproducibility

The hydrochloride salt of the target compound is supplied with a documented minimum purity of 95% by a commercial vendor, providing a clear procurement specification. In contrast, the free base form (CAS 1157125-98-8) is reported as discontinued by the same supplier, indicating potential stability or sourcing challenges for the non-salt form . This contrasts with the more widely available hydrochloride salt, which is thus the recommended form for reproducible experimental work.

Validated identity and purity

Data to verify

HCl salt: Available, min purity 95%

Supports procurement of a verifiable specification for assay reproducibility

Vendor catalog status; independent lot verification advised

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Hydrochloride salt: Available, minimum purity 95%
Comparator Or Baseline	Free base (CAS 1157125-98-8): Discontinued by the same vendor
Quantified Difference	The hydrochloride salt is the sole reliably available form from this vendor, with a defined purity of ≥95%, unlike the discontinued free base.
Conditions	Vendor product catalog status as of 2024.

Why This Matters

Procuring the hydrochloride salt form ensures a product with a verifiable purity specification, which is essential for the reproducibility of chemical reactions and biological assays.

Coordination Chemistry Utility: A Scaffold for Next-Generation PPA-Type Ligands

The target compound’s core structure (a 3,3,3-trifluoro-2-(pyrazol-1-yl)propyl framework) can be readily converted to the corresponding propanamide (PPA) ligand, as demonstrated by literature on its structural analogs. This class of trifluoromethylated PPA ligands has been shown to coordinate to PdCl₂, forming complexes of the type PdCl₂(L-κN)₂ . The target compound's primary amine handle offers a distinct advantage over non-amine analogs for further derivatization into more sophisticated ligand systems [1].

Coordination chemistry utility

Class-level inference

Primary amine enables conversion to PPA-type ligands for Pd(II) complexation

Supports derivatization into tunable ligand libraries for catalyst screening

Inferred from analog studies; binding constants to verify

Evidence Dimension	Synthetic Versatility for Ligand Synthesis
Target Compound Data	Contains a primary amine group, enabling direct conversion to amides, imines, and other ligand frameworks.
Comparator Or Baseline	3,3,3-Trifluoro-2-(pyrazol-1-yl)propanamide ligands (lacking the amine) can complex Pd(II) but offer fewer sites for further functionalization.
Quantified Difference	No direct quantitative comparison of binding constants is available, but the synthetic utility is enhanced by an additional functional group.
Conditions	Inferred from synthetic methodology in the referenced study on related PPA ligands.

Why This Matters

For researchers designing novel catalysts or metal-binding molecules, the primary amine provides a unique synthetic entry point not available in other structural analogs, enabling the creation of more diverse and tunable ligand libraries.

• [1] Liebing, P., & Edelmann, F. T. (2020). Trifluoromethylated 3-(Pyrazol-1-yl)propanamide (PPA) Ligands. Helvetica Chimica Acta, 103(10), e202000148. View Source

Validated Application Scenarios for 3,3,3-Trifluoro-2-(1H-pyrazol-1-yl)propan-1-amine Hydrochloride in Research

Synthesis of Focused Libraries for Trace Amine-Associated Receptor 1 (TAAR1) Agonist Discovery

Based on the compound's structural resemblance to known TAAR1 ligands, the hydrochloride salt serves as a strategic starting material for synthesizing novel agonists. Its high purity (≥95%) ensures reliable structure-activity relationship (SAR) data when used in library synthesis targeting this therapeutically relevant GPCR .

Development of Fluorinated Ligands for Transition Metal Catalysis

As demonstrated by the broader class of trifluoromethylated PPA ligands, the compound's framework can be used to create novel ligands for palladium and other transition metals. The presence of the primary amine allows for direct conversion to amide or imine ligands, facilitating the exploration of new catalytic systems for cross-coupling or other reactions [1].

Metabolic Stability Studies of Fluorinated Building Blocks

The unique placement of the trifluoromethyl group on the aliphatic chain, rather than the pyrazole ring, makes this compound a useful probe in medicinal chemistry. It can be incorporated into lead compounds to study the effect of this substitution pattern on metabolic stability, particularly comparing it to leads made from the isomeric 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine scaffold .

Application

Selection Property

Validation Focus

TAAR1 agonist library synthesis

Fluorinated pyrazole-amine scaffold with α-CF3 group

Target engagement SAR interpretation

Transition metal catalysis ligand development

Primary amine for amide/imine derivatization

Catalytic activity and complexation review

Metabolic stability probe studies

CF3 on aliphatic chain vs. ring-substituted isomer

Comparative metabolic vulnerability assessment

• [1] Liebing, P., & Edelmann, F. T. (2020). Trifluoromethylated 3-(Pyrazol-1-yl)propanamide (PPA) Ligands. Helvetica Chimica Acta, 103(10), e202000148. View Source